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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of catechol diacetate (1,2-

diacetoxybenzene), a key chemical intermediate with applications in organic synthesis,

materials science, and potentially in drug development. This document details its chemical

structure, physicochemical properties, synthesis protocols, and spectroscopic data. Safety

precautions and handling guidelines are also outlined. The information is intended to support

researchers and professionals in leveraging the properties of this compound in their work.

Chemical Identity and Structure
Catechol diacetate, also known as 1,2-diacetoxybenzene or pyrocatechol diacetate, is the di-

acetylated ester derivative of catechol. The acetylation of the two hydroxyl groups on the

benzene ring significantly alters the compound's reactivity and physical properties compared to

the parent catechol molecule.

CAS Number: 635-67-6[1]

Molecular Formula: C₁₀H₁₀O₄[1]

Molecular Weight: 194.18 g/mol [1]

IUPAC Name: (2-acetyloxyphenyl) acetate
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Synonyms: 1,2-Diacetoxybenzene, o-Diacetoxybenzene, Pyrocatechol diacetate[1]

Chemical Structure:

Caption: Chemical structure of Catechol Diacetate.

Physicochemical Properties
A summary of the key physical and chemical properties of catechol diacetate is provided in

the table below for easy reference.

Property Value Reference(s)

Appearance
White to almost white powder

or crystal

Melting Point 64 °C

Boiling Point 140 °C at 12 mmHg

Density 1.2534 g/cm³ (estimate)

Molecular Formula C₁₀H₁₀O₄ [1]

Molecular Weight 194.18 g/mol [1]

Solubility
Soluble in many organic

solvents.

Vapor Pressure 0.003 mmHg at 25°C

Synthesis of Catechol Diacetate
The most common and straightforward method for the synthesis of catechol diacetate is the

acetylation of catechol. This reaction can be effectively carried out using either acetic anhydride

or acetyl chloride as the acetylating agent.

General Reaction Scheme
Caption: General synthesis workflow for Catechol Diacetate.
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Detailed Experimental Protocol: Acetylation using Acetic
Anhydride
This protocol describes a standard laboratory procedure for the synthesis of catechol
diacetate.

Materials:

Catechol (1,2-dihydroxybenzene)

Acetic anhydride

Pyridine (or other suitable base catalyst)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Solvent for recrystallization (e.g., ethanol/water mixture or hexane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve catechol in a suitable solvent like pyridine.

Addition of Acetylating Agent: Slowly add acetic anhydride to the stirred solution. The

reaction is exothermic, and the addition should be controlled to maintain a moderate

temperature.

Reaction Time and Temperature: Heat the reaction mixture to reflux for a period of 1-2 hours

to ensure the reaction goes to completion.

Work-up:
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Cool the reaction mixture to room temperature.

Pour the mixture into a beaker containing ice-cold water to hydrolyze any excess acetic

anhydride.

Acidify the aqueous solution with dilute hydrochloric acid.

Extract the product into an organic solvent such as diethyl ether or ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

remove any remaining acetic acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

product.

Purify the crude catechol diacetate by recrystallization from a suitable solvent system,

such as an ethanol/water mixture or hexane, to yield a pure crystalline solid.

Spectroscopic Data
The following tables summarize the characteristic spectroscopic data for catechol diacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR

(CDCl₃)

Chemical Shift

(δ) ppm
Multiplicity Integration Assignment

~7.2 - 7.0 Multiplet 4H
Aromatic protons

(Ar-H)

~2.2 Singlet 6H
Acetyl protons (-

COCH₃)
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¹³C NMR (CDCl₃) Chemical Shift (δ) ppm Assignment

~168 Carbonyl carbon (C=O)

~142 Aromatic carbon (C-O)

~126 Aromatic carbon (C-H)

~123 Aromatic carbon (C-H)

~21 Acetyl methyl carbon (-CH₃)

Note: Exact chemical shifts may vary slightly depending on the solvent and spectrometer

frequency.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Vibrational Mode

~3050-3100 Aromatic C-H stretch

~2950-3000 Aliphatic C-H stretch (methyl)

~1770 C=O stretch (ester)

~1590, 1490 C=C stretch (aromatic ring)

~1200 C-O stretch (ester)

Applications in Research and Development
Catechol diacetate serves as a versatile compound in several scientific and industrial

domains.

Protecting Group in Organic Synthesis: The diacetate form is an effective protecting group

for the hydroxyl functionalities of catechol. The acetate groups are stable under various

reaction conditions and can be readily deprotected under mild acidic or basic conditions to

regenerate the catechol.

Chemical Intermediate: It is a valuable precursor in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.
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Materials Science: Research is exploring the use of catechol diacetate in the development

of advanced materials. Its derivatives are being investigated for applications in self-healing

polymers and biocompatible materials, leveraging the adhesive properties of the catechol

moiety after deprotection.

Biological Studies: In biochemical research, it can be used as a model compound to study

the biological activity and reactivity of catechol derivatives. The in-situ hydrolysis of catechol
diacetate to catechol allows for the controlled release of the active catechol molecule, which

is known to act as a free radical scavenger.

Safety and Handling
Catechol diacetate is classified as a hazardous substance and requires careful handling.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound. Work in a well-ventilated fume hood and use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
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Catechol diacetate is a valuable and versatile chemical compound with a well-defined profile.

Its utility as a stable precursor to the more reactive catechol, combined with its own unique

properties, makes it an important tool for researchers in organic chemistry, materials science,

and drug development. This guide provides the core technical information necessary for its

safe and effective use in a laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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